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Introduction
Acetone-d6, also known as deuterated acetone or hexadeuteroacetone, is an isotopologue of

acetone where all six hydrogen atoms are replaced with deuterium.[1][2] This isotopic

substitution makes it an invaluable solvent for Nuclear Magnetic Resonance (NMR)

spectroscopy, a cornerstone technique in chemical analysis, structure elucidation, and drug

discovery.[1][2] Its primary role in NMR is to dissolve the analyte without introducing interfering

proton signals, thereby allowing for a clear and unobstructed spectrum of the compound of

interest.[2] This guide provides a comprehensive overview of the chemical structure, formula,

and physicochemical properties of acetone-d6, along with detailed experimental protocols for

its use in NMR sample preparation.

Chemical Structure and Formula
The chemical formula for acetone-d6 is C₃D₆O, and its linear formula is commonly represented

as CD₃COCD₃.[3][4][5][6][7][8][9] The molecule consists of a central carbonyl group (C=O)

bonded to two methyl groups, where the hydrogen atoms have been replaced by deuterium.

Diagram: Chemical Structure of Acetone-d6
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Caption: Skeletal structure of acetone-d6.

Physicochemical Properties
Acetone-d6 is a colorless liquid that is miscible with water.[3][10] Its physical and chemical

properties are very similar to those of non-deuterated acetone.[2] A summary of its key

quantitative data is presented in the table below.

Property Value

Molecular Formula C₃D₆O

Molecular Weight 64.12 g/mol [1][3][5][6][11][9][12]

Density 0.872 g/mL at 25 °C[3][6][9][12]

Melting Point -93.8 °C[3][6][9][12]

Boiling Point 55.5 °C[3][5][6][9][12]

Refractive Index 1.355 at 20 °C[6][9][12]

CAS Number 666-52-4[2][3][5][6][10][8][12]

Experimental Protocol: Preparation of an NMR
Sample using Acetone-d6
This protocol outlines the standard procedure for preparing a sample for NMR analysis using

acetone-d6 as the solvent.

Materials:
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Analyte (solid or liquid)

Acetone-d6 (≥99.8 atom % D)

High-quality 5 mm NMR tube and cap

Glass vial

Pasteur pipette

Small plug of cotton or glass wool

Vortex mixer (optional)

Analytical balance

Procedure:

Determine the appropriate amount of analyte. For a standard ¹H NMR spectrum, 5-25 mg of

a solid sample is typically sufficient.[5] For a liquid sample, approximately 10-20 µL is a good

starting point. For ¹³C NMR, a higher concentration is often required, typically 50-100 mg of

the sample.[5]

Weigh the solid analyte. Accurately weigh the desired amount of the solid sample and

transfer it into a clean, dry glass vial. It is not recommended to add the solid directly into the

NMR tube as this can lead to poor dissolution and sample heterogeneity.

Dissolve the analyte in acetone-d6. Add approximately 0.6 mL of acetone-d6 to the vial

containing the analyte.[3] This volume is generally suitable for most standard 5 mm NMR

tubes.[3] Gently swirl the vial or use a vortex mixer to ensure the sample is completely

dissolved.

Filter the sample solution. To remove any particulate matter that could adversely affect the

spectral quality, filter the solution directly into the NMR tube.[4] This can be achieved by

placing a small plug of cotton or glass wool into a Pasteur pipette and then transferring the

solution through the pipette into the NMR tube.[4]
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Adjust the sample volume. The final volume of the solution in the NMR tube should be

approximately 0.6 mL, which corresponds to a height of about 4-5 cm. Consistent sample

height is important for obtaining reproducible results and simplifying the shimming process.

[2]

Cap and label the NMR tube. Securely cap the NMR tube to prevent solvent evaporation and

contamination. Label the tube clearly with the sample identification.

Clean the exterior of the NMR tube. Before inserting the sample into the spectrometer, wipe

the outside of the NMR tube with a lint-free tissue to remove any dust or fingerprints.

Diagram: NMR Sample Preparation Workflow
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Caption: Workflow for NMR sample preparation and analysis.
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Conclusion
Acetone-d6 is a critical solvent in the field of NMR spectroscopy, enabling researchers,

scientists, and drug development professionals to obtain high-resolution spectra for structural

elucidation and chemical analysis. Its physical properties closely mirror those of its non-

deuterated counterpart, making it a versatile solvent for a wide range of organic compounds.

Adherence to proper sample preparation protocols is paramount for acquiring high-quality NMR

data. By following the detailed steps outlined in this guide, users can ensure the preparation of

optimal samples for reliable and reproducible NMR analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1623232#acetone-d6-chemical-structure-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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